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For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-5-Octadecene is a long-chain unsaturated hydrocarbon with the chemical formula C₁₈H₃₆.

As a member of the alkene family, its physicochemical properties are of interest in various

fields, including organic synthesis, materials science, and as a component in biological

systems. Notably, it has been identified as a sex pheromone in certain insects, such as the rice

stem borer moth, highlighting its role in chemical signaling.[1] This technical guide provides a

comprehensive overview of the core physicochemical properties of (E)-5-Octadecene, detailed

experimental protocols for their determination, and a logical workflow for its characterization.

Core Physicochemical Properties
The fundamental physicochemical characteristics of (E)-5-Octadecene are summarized in the

tables below. It is important to note that while some experimental data is available for related

compounds, specific experimental values for (E)-5-Octadecene are limited in the publicly

available literature. Therefore, some of the presented data are predicted values derived from

computational models.
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Property Value Source

Molecular Formula C₁₈H₃₆ [2][3][4]

Molecular Weight 252.48 g/mol [2][3][4]

Physical State
Solid at room temperature

(predicted)
[5][6]

Boiling Point 322.2 ± 9.0 °C (Predicted) [1]

Melting Point

No experimental data

available. Alkenes with 15 or

more carbon atoms are

typically solids at room

temperature. The

corresponding saturated

alkane, octadecane, has a

melting point of 28-30 °C. As a

trans-isomer, (E)-5-

Octadecene is expected to

have a higher melting point

than its cis-counterpart due to

more efficient crystal lattice

packing.

[7]

Density 0.790 ± 0.06 g/cm³ (Predicted) [1]
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Solvent Solubility Rationale

Water Insoluble

As a non-polar hydrocarbon,

(E)-5-Octadecene is

immiscible with the polar

solvent water.

Non-polar Organic Solvents Soluble

Following the "like dissolves

like" principle, it is expected to

be soluble in non-polar

solvents such as hexane,

benzene, and diethyl ether.[8]

[9]

Polar Organic Solvents Sparingly soluble to insoluble

Solubility in polar organic

solvents like ethanol and

acetone is expected to be

limited due to the large non-

polar hydrocarbon chain.

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of (E)-5-
Octadecene are outlined below. These are generalized protocols for long-chain alkenes and

can be adapted for this specific compound.

Melting Point Determination (Capillary Method)
Sample Preparation: A small amount of solid (E)-5-Octadecene is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower heating rate (1-2 °C per

minute) for a precise measurement.
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Observation: The temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded as the melting point range.

Boiling Point Determination (Distillation Method)
Apparatus Setup: A small quantity of liquid (E)-5-Octadecene is placed in a distillation flask

with a few boiling chips. A condenser and a collection flask are attached. A calibrated

thermometer is positioned so that the bulb is just below the side arm of the distillation flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid is boiling and the condensing

vapor reaches a steady state on the thermometer bulb. This temperature is the boiling point

at the recorded atmospheric pressure.

Density Determination (Pycnometer Method)
Measurement of Empty Pycnometer: A clean, dry pycnometer is weighed accurately.

Measurement with Sample: The pycnometer is filled with (E)-5-Octadecene (in its liquid

state), ensuring no air bubbles are present, and weighed again. The temperature of the

sample is recorded.

Measurement with Water: The pycnometer is emptied, cleaned, and filled with distilled water,

and then weighed at the same temperature.

Calculation: The density of (E)-5-Octadecene is calculated using the formula: Density =

(mass of sample / mass of water) * density of water at the experimental temperature.

Solubility Determination
Sample Preparation: A small, accurately weighed amount of (E)-5-Octadecene (e.g., 10 mg)

is placed in a series of test tubes.

Solvent Addition: A measured volume of a specific solvent (e.g., 1 mL of water, hexane,

ethanol) is added to each test tube.
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Observation: The mixture is agitated and observed for dissolution at a controlled

temperature. Solubility is qualitatively assessed as soluble, sparingly soluble, or insoluble.

For quantitative analysis, the maximum mass of solute that dissolves in a given volume of

solvent is determined.

Mandatory Visualizations
Physicochemical Characterization Workflow for (E)-5-
Octadecene

Sample Preparation

Structural Elucidation Property Determination

Synthesis of (E)-5-Octadecene

Purification (e.g., Distillation, Chromatography)

NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry (GC-MS) FTIR Spectroscopy Melting Point Determination Boiling Point Determination Density Measurement Solubility Testing

Comprehensive Physicochemical Profile

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and physicochemical characterization of (E)-5-
Octadecene.

Logical Relationship for Solubility
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Caption: Diagram illustrating the solubility principle for (E)-5-Octadecene in polar and non-

polar solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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